Cas no 627832-94-4 (4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627832-94-4
• MF: C₁₈H₁₄N₂O₄S₂
• MW: 386.444761753082
• CID: 5418513
• PubChem ID: 1244704
• Update Time: 2025-05-21

4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• SR-01000285949-1
• AKOS002780712
• 627832-94-4
• N-(furan-2-ylmethyl)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazol-5-amine
• SR-01000285949
• VU0610022-1
• F3309-3240
• BRD-K68577128-001-01-6
• CBKinase1_021750
• CBKinase1_009350

• Inchi： 1S/C18H14N2O4S2/c21-26(22,14-7-2-1-3-8-14)18-17(19-12-13-6-4-10-23-13)24-16(20-18)15-9-5-11-25-15/h1-11,19H,12H2
• InChI Key： VHXVWYWHWHXJND-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(NCC2=CC=CO2)OC(C2=CC=CS2)=N1)(=O)=O

Computed Properties

• Exact Mass: 386.03949928g/mol
• Monoisotopic Mass: 386.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 122Ų

Additional information on 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Introduction to 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627832-94-4)

4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627832-94-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine is characterized by a central 1,3-oxazole ring substituted with a benzenesulfonyl group at the 4-position, a thiophenyl group at the 2-position, and an N-furanmethylamine moiety at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells suggests that this compound could be developed into a novel anticancer agent with minimal side effects on healthy cells.

In addition to its therapeutic potential, the synthesis and structural optimization of 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amines have been extensively studied to enhance their pharmacological properties. Researchers have explored various synthetic routes to improve yield and purity while minimizing side reactions. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency.

The pharmacokinetic properties of 4-(benzenesulfonyl)-N-[(furan--2--yl)-methyl]-2--(thiophen--2--yl)-1,3--oxazol--5--amine have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions, making it a promising candidate for further preclinical and clinical development.

To further validate its therapeutic potential, several preclinical studies have been conducted using animal models. In a murine model of inflammatory bowel disease (IBD), treatment with 4-(benzenesulfonyl)-N-[(furan--2--yl)-methyl]-2--(thiophen--2--yl)-1,3--oxazol-5-amine demonstrated significant reduction in disease severity and improved histological outcomes. Similarly, in a xenograft model of human breast cancer, this compound showed robust antitumor activity without causing significant toxicity.

The safety profile of 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)1,3-oxazol-5amine

In conclusion, 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]% span > - span > ( thiophe % span > - span > 2 % span > - span > y % span > - span > l ) % span > - span > 1 % span > , span > 3 % span > - span > ox az ol % span > - span > 5 % span > - span > am ine ( CAS No . 6 88888 ) strong > is a promising compound with significant therapeutic potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further research and development in the pharmaceutical industry.